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Compound of Interest

Sodium 4-
Compound Name:
isopropylbenzenesulfonate

Cat. No.: B3423801

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 4-isopropylbenzenesulfonate, also known as sodium cumene sulfonate, is a
hydrotrope, a class of compounds that enhance the solubility of sparingly soluble substances in
agueous solutions. Its primary applications are in industrial and household cleaning products,
personal care items, and as a viscosity-reducing agent.[1] This technical guide provides a
comprehensive overview of the available toxicological and ecotoxicological data for sodium 4-
isopropylbenzenesulfonate, with a focus on quantitative data, experimental methodologies,
and potential mechanisms of action.

Chemical and Physical Properties
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Property Value Reference
CAS Number 28348-53-0, 32073-22-6 [2]
Molecular Formula CoH11NaOsS [1]
Molecular Weight 222.24 g/mol [3]
Physical State Solid [3]
Appearance White to cream powder [4]
Water Solubility 330 g/L [3]
Vapor Pressure 1.09 x 10~° Pa at 25°C [3]

Log Kow (Octanol/Water
" - -1.5 [3]
Partition Coefficient)

Toxicology

The toxicological profile of sodium 4-isopropylbenzenesulfonate has been evaluated through
various studies, primarily focusing on acute toxicity and local irritation. The data is largely
derived from the OECD SIDS (Screening Information Data Set) report on hydrotropes, which
includes sodium cumene sulfonate.[5]

, Toxici

Endpoint Species Route Value Reference

LDso Rat Oral > 2000 mg/kg bw  [6]

LDso (analogue:
calcium xylene Rat Dermal > 2000 mg/kg bw  [7]

sulfonate)

LCso (analogue:
sodium toluene Rat Inhalation > 6.41 mg/L (4h) [7]

sulfonate)

Skin and Eye Irritation
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Endpoint Species Result Reference

Skin Irritation Rabbit Not irritating [21[7]

L , Slightly irritating
Eye Irritation Rabbit _ [21[7]
(reversible)

Experimental Protocols

A study on sodium p-toluenesulfonate, a related hydrotrope, followed a protocol consistent with
OECD Guideline 401.[6] While the full report for sodium 4-isopropylbenzenesulfonate is not
publicly available, the methodology would have been similar:

Test Species: Rat (specific strain not specified).
o Administration: Oral gavage.
e Dose: A limit test was likely performed at a dose of 2000 mg/kg body weight.

o Observations: Animals were observed for clinical signs of toxicity and mortality for a period of
at least 14 days. Gross necropsy was performed at the end of the observation period.

e Findings: The oral LDso was determined to be greater than 2000 mg/kg body weight.
Observed signs of toxicity at this dose included diarrhea.[6]

Studies on sodium cumene sulfonate have shown it to be non-irritating to the skin.[2][7] The
general protocol for such a test is as follows:

Test Species: Albino rabbit.

Application: A single dose of the test substance is applied to a small area of shaved skin.

Exposure: The test site is covered with a gauze patch for a 4-hour exposure period.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Findings: Sodium cumene sulfonate did not produce significant skin irritation.[2][7]
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Sodium cumene sulfonate has been found to be a slight but reversible eye irritant.[2][7] The
experimental procedure is generally as follows:

o Test Species: Albino rabbit.

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye.

o Observations: The eyes are examined for signs of corneal opacity, iritis, conjunctival
redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.

» Findings: The substance caused slight, reversible eye irritation.[2][7]

Mechanism of Toxicity

Specific signaling pathways for sodium 4-isopropylbenzenesulfonate toxicity have not been
elucidated. As a hydrotrope, its primary interaction with biological systems is likely related to its
amphiphilic nature. At high concentrations, hydrotropes can self-aggregate and interact with
cell membranes and proteins. This interaction is generally non-covalent and may lead to
alterations in membrane fluidity or protein conformation, potentially causing mild irritation. The
low toxicity profile suggests that these interactions do not lead to significant cellular damage at
typical exposure levels.

Physicochemical Interaction Biological Effect

Alteration of
Exposure Cell Membrane >

w’ Membrane Fluidity
High Concentration of Self-Aggregation of ) Mild Irritation
Sodium 4-isopropylbenzenesulfonate Hydrotrope Molecules w»
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General Mechanism of Hydrotrope-Induced Irritation.

Ecotoxicology
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The ecotoxicological effects of sodium 4-isopropylbenzenesulfonate have been assessed
for key aquatic organisms. The substance is considered to have low aquatic toxicity.

Endpoint Species Duration Value Reference
Oncorhynchus

LCso mykiss (Rainbow 96 hours > 100 mg/L [8]
Trout)

Daphnia magna
ECso 48 hours > 1000 mg/L [2]
(Water Flea)

Green Algae
ECso (Scenedesmus 96 hours 230 mg/L [7]

subspicatus)

Environmental Fate

Sodium 4-isopropylbenzenesulfonate is readily biodegradable, indicating a low potential for
persistence in the environment.

Endpoint Test Guideline Result Reference

Ready OECD 301B (CO:

_ . _ Readily biodegradable  [9]
Biodegradability Evolution)

Experimental Protocols

o Test Species:Oncorhynchus mykiss (Rainbow Trout).

» Exposure: Fish are exposed to a range of concentrations of the test substance in a static or
semi-static system for 96 hours.

o Observations: Mortality is recorded at 24, 48, 72, and 96 hours.
e Findings: The 96-hour LCso for rainbow trout was greater than 100 mg/L.[8]

o Test Species:Daphnia magna.
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Exposure: Daphnids are exposed to the test substance for 48 hours in a static system.
Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Test Conditions from a specific study: Static test without aeration at 20 + 2 °C. The medium
had a hardness of 146 mg/L (as CaCOs) and a pH of 8.2.[2]

Findings: The 48-hour ECso for Daphnia magna was greater than 1000 mg/L.[2]
Test Species:Scenedesmus subspicatus.

Exposure: Exponentially growing cultures of algae are exposed to various concentrations of
the test substance for 72-96 hours.

Observations: Algal growth is measured over time and compared to a control.
Findings: The 96-hour ECso for Scenedesmus subspicatus was 230 mg/L.[7]
Method: CO:z Evolution Test.

Principle: A solution of the test substance in a mineral medium is inoculated with
microorganisms and incubated under aerobic conditions. The degradation is followed by the
measurement of the amount of CO2z produced.

Duration: 28 days.

Findings: Sodium 4-isopropylbenzenesulfonate is considered readily biodegradable.[9]
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Test Setup
. . Test Organism Range of Concentrations
Sodium 4-isopropylbenzenesulfonate (Fish, Daphnia, or Algae) + Control

Static or Semi-Static
Aqueous System

Exposure Phase

Exposure for a Defined Period
(e.g., 48h, 96h)

Observationv & Endpoint

Observation of Effects
(Mortality, Immobilization, Growth Inhibition)

Determination of
LCso or ECso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Toxicology and Ecotoxicology of
Sodium 4-Isopropylbenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423801#toxicology-and-ecotoxicology-of-sodium-4-
isopropylbenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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